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Compound of Interest

Compound Name: BNC-210

cat. No.: B15193116

This document provides comprehensive safety and logistical procedures for the proper
disposal of BNC-210, an investigational a7 nicotinic acetylcholine receptor negative allosteric
modulator. Adherence to these guidelines is crucial for ensuring personnel safety, preventing
environmental contamination, and maintaining regulatory compliance. As BNC-210 is a potent,
biologically active compound, all waste materials containing or potentially contaminated with it
must be managed as hazardous pharmaceutical waste.

It is imperative that all personnel handling BNC-210 consult their institution's Environmental
Health and Safety (EHS) department and refer to any manufacturer-provided Safety Data
Sheet (SDS) for specific institutional and local regulations before handling or disposal.

Hazardous Waste Characterization

While a specific hazardous waste profile for BNC-210 is not publicly available, its
characteristics as a potent, investigational neurological drug necessitate its management as
hazardous pharmaceutical waste.
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Waste Characteristic

Description

Regulatory Framework

Toxicity

As a negative allosteric
modulator of the a7 nicotinic
acetylcholine receptor, BNC-
210 is designed to have potent
biological effects.[1][2][3][4] Its
inherent bioactivity requires it
to be handled as a toxic

substance.

Resource Conservation and
Recovery Act (RCRA)

Investigational Status

As an investigational new
drug, its full toxicological and
environmental impact profile is
not yet completely understood,
warranting precautionary

handling as hazardous waste.

(51618l

21 CFR Part 312

Pharmaceutical Nature

Waste generated from the
handling and use of BNC-210
in research and development
settings is considered
pharmaceutical waste and

must be managed accordingly.

State and Local Regulations

Step-by-Step Disposal Protocol

The following protocol outlines the required steps for the safe disposal of BNC-210 and

contaminated materials.

Waste Segregation and Collection

Proper segregation of waste at the source is the first critical step. The following materials

contaminated with BNC-210 must be considered hazardous waste:

e Unused or expired BNC-210 powder.
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o Empty or partially empty stock containers.

o Contaminated Personal Protective Equipment (PPE) such as gloves, lab coats, and safety
glasses.

» All lab supplies, including glassware (e.g., vials, pipettes) and plasticware, that have come
into direct contact with BNC-210.

« Contaminated cleaning materials, such as absorbent pads and wipes.

Containment Procedures

Primary Containment:

e Solid Waste: (e.g., powder, contaminated wipes, PPE) should be placed in a sealable, leak-
proof plastic bag or a designated container.

e Sharps: (e.g., needles, if used in solution preparation) must be placed in a puncture-resistant
sharps container specifically designated for hazardous pharmaceutical waste.

Secondary Containment:

» Place the sealed primary containers into a larger, durable, and clearly labeled hazardous
waste container. This is typically a black RCRA-approved hazardous waste container for
chemotherapy or other potent pharmaceutical waste.

o Ensure the secondary container is in good condition and compatible with the waste it will
hold.

Labeling

The outer hazardous waste container must be clearly labeled with:
e The words "Hazardous Waste"

o Aclear description of the contents (e.g., "BNC-210 Waste," "Hazardous Pharmaceutical
Waste")
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e The accumulation start date (the date the first item of waste is placed in the container).

Storage

Store the sealed and labeled hazardous waste container in a designated satellite accumulation
area or a central hazardous waste accumulation area. This area must be:

e Secure and access-controlled.
» Away from general laboratory traffic.

 In a cool, dry, and dark place, consistent with the storage conditions for the compound itself.

[1]

Final Disposal

o Contact your institution's EHS department to schedule a pickup for the hazardous waste
container.

¢ Disposal must be conducted by a licensed hazardous waste vendor.

o Complete all required waste manifest paperwork accurately and retain a copy for your
records, as mandated by institutional and regulatory policies.

Decontamination

» All surfaces and non-disposable equipment that may have been contaminated with BNC-210
must be thoroughly decontaminated.

o A two-step process is recommended:
o Clean the surface with a suitable detergent and water.

o Follow with an appropriate disinfectant or inactivating agent as recommended by your
EHS department.

 All cleaning materials used in this process must also be disposed of as hazardous waste.
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Quantitative Data Summary

The following table summarizes key quantitative data for BNC-210.

Property Value Source
Molecular Weight 317.39 g/mol [1]
Chemical Formula C17H23N303 [1]
Solubility in DMSO 63 mg/mL (198.5 mM) [3]

IC50 (07 NAChR) 1.2-3uM [2][4]
Storage (Powder) -20°C for up to 3 years [1109]
Storage (In Solvent) -80°C for up to 1 year [31[9]

Visualized Workflow for BNC-210 Disposal

The following diagram illustrates the logical flow for the proper disposal of BNC-210 waste.
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Start: BNC-210 Waste Generation

Step 1: Segregate Waste

(Solids, Sharps, Liquids)

Solid Waste Sharps Waste
Primary Containment: Primary Containment:
Sealable Bag Puncture-Resistant Sharps Container

Step 2: Secondary Containment
(RCRA-Approved Container)

Step 3: Label Container
(‘Hazardous Waste', Contents, Date)

Step 4: Store Securely
(Designated Accumulation Area)

Step 5: Arrange Disposal
(Contact EHS Department)

End: Licensed Vendor Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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